12-epi Leukotriene B4

• CAS No.: 83709-73-3
• Product Name: 12-epi Leukotriene B4
• Molecular Formula: C20H32O4
• Molecular Weight: 336.5 g/mol
• IUPAC Name: (5S,6Z,8E,10E,12S,14Z)-5,12-dihydroxyicosa-6,8,10,14-tetraenoic acid
• Standard InChI: InChI=1S/C20H32O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,18-19,21-22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,14-10+,15-11-/t18-,19+/m0/s1
• Standard InChIKey: VNYSSYRCGWBHLG-CBBLYLIKSA-N
• Isomeric SMILES: CCCCC/C=C\C[C@@H](/C=C/C=C/C=C\[C@H](CCCC(=O)O)O)O
• SMILES: CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O
• Canonical SMILES: CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O
• Physical Description: Solid
• Description: 12-Epi-LTB4, also known as 12S-LTB4 or 2-epi-LTB4, belongs to the class of organic compounds known as leukotrienes. These are eicosanoids containing a hydroxyl group attached to the aliphatic chain of an arachidonic acid. Leukotrienes have four double bonds, three (and only three) of which are conjugated. Thus, 12-epi-LTB4 is considered to be an eicosanoid lipid molecule. 12-Epi-LTB4 is considered to be a practically insoluble (in water) and relatively neutral molecule. 12-Epi-LTB4 has been primarily detected in urine. Within the cell, 12-epi-LTB4 is primarily located in the membrane (predicted from logP) and cytoplasm. 12-Epi-LTB4 can be biosynthesized from icosa-6, 8, 10, 14-tetraenoic acid.; 12-epi-leukotriene B4 is a leukotriene that is the 12S-isomer of leukotriene B4. It has a role as a metabolite. It is a dihydroxy monocarboxylic acid, a hydroxy fatty acid, a leukotriene, a long-chain fatty acid and a polyunsaturated fatty acid. It derives from an icosa-6,8,10,14-tetraenoic acid.
• Synonyms: 12-epi LTB4
• Reference: 1.Sala, A.,Bolla, M.,Zarini, S., et al. Release of leukotriene A4 versus leukotriene B4 from human polymorphonuclear leukocytes. The Journal of Biological Chemisty 271, 17944-17948 (1996).
• PubChem Compound: 5283130
• Last Modified: Dec 23 2021